Cas no 2034240-35-0 (N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide)

• Product Name: N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide
• CAS No: 2034240-35-0
• MF: C₂₁H₃₁N₃O₃
• MW: 373.489145517349
• CID: 5406681
• Update Time: 2025-06-23

N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2,3-Dimethylphenyl)-N2-[[1-(tetrahydro-2H-pyran-4-yl)-4-piperidinyl]methyl]ethanediamide
• N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide

• Inchi： 1S/C21H31N3O3/c1-15-4-3-5-19(16(15)2)23-21(26)20(25)22-14-17-6-10-24(11-7-17)18-8-12-27-13-9-18/h3-5,17-18H,6-14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： WGNCFBAPWFERMI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)C(NCC1CCN(C2CCOCC2)CC1)=O

Experimental Properties

• Density: 1.159±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide

Introduction to N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide (CAS No. 2034240-35-0)

N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034240-35-0, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide consists of a benzene ring substituted with two methyl groups at the 2 and 3 positions, linked to an ethanediamide group. This ethanediamide moiety is further connected to a piperidine ring that is, in turn, attached to an oxane ring. Such a complex arrangement of functional groups suggests a high degree of structural complexity, which may contribute to the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the properties of piperidine and oxane moieties. Piperidine derivatives are well-known for their role as pharmacophores in various drugs, exhibiting properties such as solubility, metabolic stability, and binding affinity. The oxane ring, on the other hand, introduces flexibility and chirality to the molecule, which can be crucial for achieving optimal pharmacological effects.

One of the most compelling aspects of N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide is its potential as a scaffold for developing new drugs. The presence of multiple reactive sites within its structure allows for modifications that could enhance its biological activity. For instance, the ethanediamide group can be functionalized to improve solubility or to target specific enzymes or receptors.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of such compounds. Computational modeling and molecular dynamics simulations have been instrumental in predicting how N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide might interact with biological targets. These studies suggest that the compound could exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis or autoimmune diseases.

The synthesis of N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide presents both challenges and opportunities. The multi-step synthesis requires careful optimization to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and protecting group strategies have been employed to streamline the process. The successful synthesis not only demonstrates the feasibility of producing this compound but also provides insights into potential synthetic routes for related molecules.

Evaluation of the pharmacological properties of N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide is ongoing in several research laboratories. Initial in vitro studies have shown promising results regarding its ability to modulate certain biological pathways. These findings are encouraging and warrant further investigation into its potential therapeutic applications. Additionally, preclinical studies are being planned to assess its safety and efficacy in animal models.

The development of new drugs is a complex process that involves numerous stages, from discovery to clinical trials. However, compounds like N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide offer hope by providing novel chemical entities that could address unmet medical needs. The combination of computational chemistry, synthetic organic chemistry, and pharmacological evaluation represents a powerful approach to drug discovery.

In conclusion, N'-(2,3-dimethylphenyl)-N-{[1-(oxan-4-yl)piperidin-4-ytl)methyl}ethanediamide (CAS No. 2034240-35) is a structurally complex and intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in addressing complex diseases and improving patient outcomes.